N-(4-(1H-pyrazol-3-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[4-(1H-pyrazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C17H14FN3OS/c18-13-3-7-15(8-4-13)23-11-17(22)20-14-5-1-12(2-6-14)16-9-10-19-21-16/h1-10H,11H2,(H,19,21)(H,20,22)
• InChI Key: KXBQDQDXUZZNMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=NN2)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3OS
• Molecular Weight: 327.4 g/mol

Description

N-(4-(1H-pyrazol-3-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide is a chemical compound that is commonly used in scientific research. It is a member of the thioacetamide family of compounds and is known for its ability to interact with certain biological processes. In

Mechanism of Action

The mechanism of action of N-(4-(1H-pyrazol-3-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide is not fully understood. However, it is believed to interact with certain enzymes and proteins in the body, leading to changes in cellular processes. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-(4-(1H-pyrazol-3-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide has a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. Additionally, it has been shown to reduce the production of certain inflammatory cytokines in animal models. It has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-(1H-pyrazol-3-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide in lab experiments is its ability to selectively target certain enzymes and proteins. This allows researchers to study specific cellular processes without affecting other processes in the body. Additionally, it has been shown to have low toxicity in animal models, making it a safer choice for lab experiments. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are a number of future directions for the use of N-(4-(1H-pyrazol-3-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide in scientific research. One area of interest is its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in animal models, and further research could explore its potential as a cancer therapy. Additionally, its neuroprotective effects make it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease. Further research could also explore its potential as a treatment for other inflammatory conditions.

Synthesis Methods

N-(4-(1H-pyrazol-3-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide can be synthesized using a variety of methods. One common method involves the reaction of 4-(1H-pyrazol-3-yl)aniline with 4-fluorobenzenethiol in the presence of a catalyst. The resulting product is then purified using a series of chromatography techniques.

Scientific Research Applications

N-(4-(1H-pyrazol-3-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide has a wide range of scientific research applications. It has been used in studies of cancer, inflammation, and neurological disorders. Specifically, it has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been used to study the role of certain enzymes in neurological disorders such as Alzheimer's disease.